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Chemical Identity and Properties

The table below summarizes the key characteristics of rac cis-Loxoprofen-d3 Alcohol:

Property Description

Chemical Name rel-4-[[(1R,2R)-2-Hydroxycyclopentyljmethyl]-a-methylbenzeneacetic-d3 Acid [1]
Molecular C15H17D30s [1]

Formula

Molecular Weight 251.34 g/mol [1]

CAS Number 2508138-40-5 [1]
Physical State White Solid [1]
IUPAC Name 2-(4-(((1R,2R)-2-hydroxycyclopentyl-1,3,3-d3)methyl)phenyl)propanoic acid [1]

Isotopic Labeling Three deuterium atoms on the cyclopentyl ring [1]

Stereochemistry Racemic mixture with a cis orientation of the hydroxyl group on the cyclopentyl
ring [1]
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Metabolic Pathway and Role in Research

Loxoprofen is a prodrug, and rac cis-Loxoprofen-d3 Alcohol is a deuterium-labeled version of one of its

major human metabolites. The following diagram illustrates its metabolic relationship with the parent drug:

Ketone Reduction

Primary Active Form

trans-Alcohol Metabolite cis-Alcohol Metabolite

Deuterium-LabeledAnalog

rac cis-Loxoprofen-d3 Alcohol

Click to download full resolution via product page
Figure: Metabolic pathway of Loxoprofen showing the relationship to the deuterated cis-alcohol analog.

The trans-alcohol metabolite is considered the primary active form responsible for the drug's therapeutic
effects by inhibiting cyclooxygenase (COX) activity [1] [2] [3]. The metabolism is highly stereoselective,

with specific isomers undergoing chiral inversion or reduction [4].

Primary Analytical and Research Applications

rac cis-Loxoprofen-d3 Alcohol is predominantly used as a stable isotope-labeled internal standard in

quantitative bioanalysis [1]. The table below outlines its main applications:
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Application Area Specific Use Key Benefit

Bioanalytical Internal standard for LC-MS/MS Deuterium creates a 3 Da mass shift,

Quantification analysis of Loxoprofen and its allowing clear differentiation from
metabolites in plasma, urine, and analytes while maintaining nearly
other biological matrices [1] [2]. identical chemical and

chromatographic properties [1].

Pharmacokinetic & Enables precise tracking of the Facilitates understanding of complex in
Metabolic Studies prodrug's stereoselective metabolism  vivo processes like chiral inversion and

and the formation kinetics of its active  ketone reduction, which differ

and inactive metabolites [1] [4] [2]. significantly between isomers [4].
Analytical Method Used during method development, Ensures accuracy, precision, and
Validation validation (AMV), and Quality Control  reliability of data submitted to

(QC) for Abbreviated New Drug regulatory bodies [5].

Applications (ANDAs) and
commercial production [5].

Commercial Availability and Related Compounds

This compound is available from several chemical suppliers for research purposes. Here is a summary of

commercial sources and related compounds:

Manufacturer/Supplier Catalog/Product Number Typical Package Sizes
Vulcanchem VC0206135 Information not specified [1].
US Biological 166223 2.5 mg [1] [6].

TRC L472912 25 mg [1].

Clearsynth CS-T-97345 Information not specified [1].

¢ Related Reference Compounds: The non-deuterated analog, cis-Hydroxy Loxoprofen (CAS#
371753-20-7), is also available for research [6].
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e Key Stereoisomer: rac trans-Loxoprofen-d3 Alcohol is the deuterated form of the primary active
metabolite and is equally critical for comprehensive metabolic studies [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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